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For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefoselis Sulfate is a fourth-generation cephalosporin antibiotic with a broad spectrum of
activity against Gram-positive and Gram-negative bacteria. This technical guide provides an in-
depth overview of the synthesis and chemical properties of Cefoselis Sulfate, intended for
researchers, scientists, and professionals in drug development. The document details the
compound's mechanism of action, physicochemical characteristics, and stability profile. A
proposed synthesis pathway is outlined, based on established cephalosporin chemistry.
Furthermore, detailed experimental protocols for stability analysis are provided, and key data is
summarized in structured tables for ease of reference. Visual diagrams generated using
Graphviz are included to illustrate the mechanism of action and the synthetic workflow.

Introduction

Cefoselis is a semisynthetic, broad-spectrum, beta-lactamase-resistant, fourth-generation
cephalosporin with potent antibacterial activity.[1] It is supplied as Cefoselis Sulfate for clinical
use. Like other B-lactam antibiotics, its mechanism of action involves the inhibition of bacterial
cell wall synthesis, leading to bacterial cell lysis and death.[2] Cefoselis has demonstrated
efficacy against a wide range of pathogens, making it a valuable agent in the treatment of
various infections.[3] Understanding its synthesis and chemical properties is crucial for its
development, formulation, and clinical application.
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Chemical Properties

Cefoselis Sulfate is a complex molecule with specific physicochemical properties that

influence its formulation, stability, and biological activity. A summary of its key chemical

properties is presented in Table 1.

Property

Value

Reference(s)

Chemical Name

(6R,7R)-7-[[(2Z2)-2-(2-amino-
1,3-thiazol-4-yl)-2-
(methoxyimino)acetyllamino]-3
-[[3-amino-2-(2-
hydroxyethyl)pyrazol-1-ium-1-
yl]methyl]-8-oxo0-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylate sulfate

[1]

Molecular Formula C19H24Ns010S3 [4]
Molecular Weight 620.6 g/mol [4]
Appearance White solid [5]

Soluble in DMSO (=62.1

mg/mL with gentle warming),

PBS (25 mg/mL). The sulfate
Solubility salt form generally has [6][7]

enhanced water solubility and

stability compared to the free

form.

Powder: -20°C for 3 years. In
Storage (5]

solvent: -80°C for 1 year.

Synthesis of Cefoselis Sulfate

While specific, detailed industrial synthesis protocols for Cefoselis Sulfate are proprietary, a

plausible synthetic route can be constructed based on established principles of cephalosporin

chemistry and available patent literature. The synthesis involves the preparation of the core
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cephalosporin nucleus, the C-7 acyl side chain, and the C-3 pyrazole side chain, followed by
their assembly and final conversion to the sulfate salt.

A proposed logical workflow for the synthesis is depicted below:

Core Synthesis Side Chain Synthesis

Preparation of 7-amino-3-(hyd| hyl)cephalosporanic acid derivati ISynthesis of (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetic acid| Synthesis of 3-amino-2-(2-hydroxyethyl)pyrazole

Assembly and Final Product Formation

{Acylanon of the cephalosporin core with the C-7 side chain

\

Introduction of the C-3 side chain‘

Formation of the sulfate salt

Cefoselis Sulfate

Cefoselis Sulfate SR

Penicillin-Binding Proteins (PBPs) | Inhibits Disrupts Leads to . .
in Bacterial Cell Wall Cell Lysis and Bacterial Death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1668863?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668863?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/92402763
https://pubchem.ncbi.nlm.nih.gov/compound/92402763
https://pubchem.ncbi.nlm.nih.gov/compound/92402763
https://pubmed.ncbi.nlm.nih.gov/26073113/
http://www.pharmaffiliates.com/en/methyl-6r-7r-7-z-2-2-aminothiazol-4-yl-2-methoxyimino-acetamido-3-furan-2-carbonyl-thio-methyl-8-oxo-5-thia-1-azabicyclo-4-2-0-oct-2-ene-2-carboxylate-pai03031001.html
https://patents.google.com/patent/CA1163272A/en
https://patents.google.com/patent/CA1163272A/en
https://pubchem.ncbi.nlm.nih.gov/compound/52941741
https://pubchem.ncbi.nlm.nih.gov/compound/52941741
https://pubchem.ncbi.nlm.nih.gov/compound/52941741
https://pubmed.ncbi.nlm.nih.gov/3255303/
https://pubmed.ncbi.nlm.nih.gov/3255303/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11697007/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11697007/
https://www.benchchem.com/product/b1668863#cefoselis-sulfate-synthesis-and-chemical-properties
https://www.benchchem.com/product/b1668863#cefoselis-sulfate-synthesis-and-chemical-properties
https://www.benchchem.com/product/b1668863#cefoselis-sulfate-synthesis-and-chemical-properties
https://www.benchchem.com/product/b1668863#cefoselis-sulfate-synthesis-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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